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Cat. No.: B2747888 Get Quote

An In-depth Technical Guide to (5-Chloro-2-methylphenyl)methanol (CAS: 58966-29-3)

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical intermediate (5-Chloro-2-
methylphenyl)methanol. It delves into its core properties, synthesis, applications, analytical

profile, and safety protocols, providing a holistic understanding of this versatile compound.

Introduction and Strategic Importance
(5-Chloro-2-methylphenyl)methanol, also identified as 5-chloro-2-methylbenzyl alcohol, is an

organic compound with the chemical formula C₈H₉ClO.[1][2] It belongs to the class of

substituted benzyl alcohols, featuring a benzene ring substituted with a chloro group, a methyl

group, and a hydroxymethyl group. This molecule serves as a crucial building block and

intermediate in the synthesis of a wide array of more complex molecules.[1] Its strategic

importance is most pronounced in the pharmaceutical and agrochemical industries, where it

functions as a precursor for active pharmaceutical ingredients (APIs) and pesticides.[1] The

specific arrangement of its functional groups allows for diverse chemical modifications, making

it a valuable component in the organic chemist's toolbox for creating novel compounds with

desired biological activities.[1]
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Physicochemical and Computed Properties
A clear understanding of the physicochemical properties of (5-Chloro-2-
methylphenyl)methanol is fundamental for its application in synthesis and process

development. The properties are summarized in the table below.

Property Value Source

CAS Number 58966-29-3 [2]

Molecular Formula C₈H₉ClO [1][2]

Molecular Weight 156.61 g/mol [1][2]

Synonyms

5-chloro-2-methylbenzyl

alcohol, (5-Chloro-2-methyl-

phenyl)-methanol, 3-Chloro-6-

methylbenzyl alcohol

[2][3]

Appearance Solid [3]

Purity Typically ≥98% [3]

Topological Polar Surface Area 20.2 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Rotatable Bond Count 1 [2]

Canonical SMILES CC1=C(C=C(C=C1)Cl)CO [2]

InChI Key
CLISNAPODOSINO-

UHFFFAOYSA-N
[2][3]

Synthesis and Reactivity
(5-Chloro-2-methylphenyl)methanol is typically synthesized via the reduction of its

corresponding aldehyde, 5-Chloro-2-methylbenzaldehyde (CAS 58966-34-0). This
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transformation is a standard procedure in organic chemistry, often employing reducing agents

like sodium borohydride (NaBH₄) in an alcoholic solvent.

Synthetic Pathway Overview

5-Chloro-2-methylbenzaldehyde
(CAS: 58966-34-0)

Reduction
(e.g., NaBH₄, Methanol)

(5-Chloro-2-methylphenyl)methanol
(CAS: 58966-29-3)

Forms alcohol

Click to download full resolution via product page

Caption: Synthesis of (5-Chloro-2-methylphenyl)methanol.

Experimental Protocol: Reduction of 5-Chloro-2-
methylbenzaldehyde

Dissolution: Dissolve 5-Chloro-2-methylbenzaldehyde in a suitable alcohol solvent, such as

methanol or ethanol, in a round-bottom flask equipped with a magnetic stirrer.

Cooling: Place the flask in an ice bath to cool the solution to 0-5 °C. This is crucial to control

the exothermic reaction.

Addition of Reducing Agent: Slowly add sodium borohydride (NaBH₄) portion-wise to the

stirred solution. The slow addition prevents a rapid, uncontrolled reaction.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress

using Thin Layer Chromatography (TLC) until the starting aldehyde spot is no longer visible.

Quenching: Carefully quench the reaction by the slow addition of water or dilute hydrochloric

acid to neutralize any excess NaBH₄.

Extraction: Extract the product into an organic solvent like ethyl acetate. Wash the organic

layer with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

product.
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Purification: Purify the crude (5-Chloro-2-methylphenyl)methanol by column

chromatography or recrystallization to obtain the final product with high purity.

Key Applications in Research and Development
The utility of (5-Chloro-2-methylphenyl)methanol stems from its ability to act as a versatile

intermediate.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various

pharmaceuticals.[1] The chloro and methyl substituents on the phenyl ring can influence the

molecule's steric and electronic properties, which in turn can affect its binding affinity to

biological targets.[4] Medicinal chemists utilize this scaffold to build more complex molecules

for developing new drugs.[1]

Agrochemical Production: In the agrochemical sector, it serves as a precursor for creating

compounds used in pesticides and other agricultural chemicals, contributing to crop

protection.[1]

Asymmetric Synthesis: The compound can be employed as a chiral auxiliary in asymmetric

synthesis. This is vital for producing enantiomerically pure compounds, a critical requirement

for many modern pharmaceuticals where only one enantiomer exhibits the desired

therapeutic effect.[1]

Antimicrobial Agent: (5-Chloro-2-methylphenyl)methanol has been recognized for its

potential as an antimicrobial agent, making it a candidate for use in disinfectants and

preservatives.[1]

Analytical and Spectroscopic Profile
Structural elucidation and purity assessment are critical. While specific experimental spectra for

this compound are not widely published, a predicted profile based on its structure provides

valuable guidance.

Spectroscopic Analysis Workflow
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Caption: Logical flow for spectroscopic structural analysis.

Predicted ¹H NMR Data (300 MHz, CDCl₃)
Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.25 d 1H
Ar-H (meta to -

CH₂OH)

~ 7.15 dd 1H Ar-H (ortho to -Cl)

~ 7.10 d 1H Ar-H (ortho to -CH₃)

~ 4.60 s 2H -CH₂OH

~ 2.30 s 3H -CH₃

~ 1.60 br s 1H -OH

Predicted ¹³C NMR Data (75 MHz, CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~ 138.5 Ar-C (-CH₃)

~ 137.0 Ar-C (-CH₂OH)

~ 133.0 Ar-C (-Cl)

~ 130.5 Ar-CH

~ 129.0 Ar-CH

~ 126.5 Ar-CH

~ 63.0 -CH₂OH

~ 19.0 -CH₃

Predicted IR Spectroscopy Data
Wavenumber (cm⁻¹) Intensity Assignment

3400-3200 Strong, Broad O-H stretch (alcohol)

3100-3000 Medium Aromatic C-H stretch

2950-2850 Medium Aliphatic C-H stretch

1600, 1480 Medium-Weak Aromatic C=C stretch

1050-1000 Strong C-O stretch (primary alcohol)

850-750 Strong C-Cl stretch

Safety, Handling, and Storage
While a specific, comprehensive safety data sheet (SDS) for (5-Chloro-2-
methylphenyl)methanol is not readily available in public databases, data from structurally

analogous compounds, such as (5-Bromo-2-methylphenyl)methanol, can be used to infer

potential hazards.[5]

GHS Hazard Classification (Inferred)
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Hazard Class Category Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation

Source: Inferred from data for (5-Bromo-2-methylphenyl)methanol.[5]

Handling and Personal Protective Equipment (PPE)
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood to minimize inhalation exposure.[6][7]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6][7]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat. Wash

hands thoroughly after handling.[6][7]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

organic vapor cartridge.[6]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.[8]

Fire and Disposal
Fire Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[6]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

It is recommended to use a licensed professional waste disposal service.[6]
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Conclusion
(5-Chloro-2-methylphenyl)methanol (CAS: 58966-29-3) is a valuable and versatile chemical

intermediate with significant applications in the pharmaceutical and agrochemical industries. Its

well-defined physicochemical properties, straightforward synthesis, and diverse reactivity make

it an essential building block for the creation of complex, high-value molecules. A thorough

understanding of its analytical profile and adherence to strict safety protocols are paramount for

its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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